Cas no 1707378-57-1 (2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine)

• Product Name: 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine
• CAS No: 1707378-57-1
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5152092
• Update Time: 2025-06-27

2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine
• 4-Pyrimidinamine, 2-(methoxymethyl)-6-(4-piperidinyl)-

• Inchi： 1S/C11H18N4O/c1-16-7-11-14-9(6-10(12)15-11)8-2-4-13-5-3-8/h6,8,13H,2-5,7H2,1H3,(H2,12,14,15)
• InChI Key： MGDPKXJGKDUGQA-UHFFFAOYSA-N
• SMILES： C1(COC)=NC(C2CCNCC2)=CC(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine

Introduction to 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine (CAS No. 1707378-57-1)

2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine (CAS No. 1707378-57-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine make it a promising candidate for further research and development in drug discovery.

The chemical structure of 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine consists of a pyrimidine core with a methoxymethyl group at the 2-position and a piperidine ring at the 6-position. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for various therapeutic applications. Recent studies have shown that this compound exhibits potent activity against several disease targets, including enzymes and receptors involved in inflammatory and neurodegenerative disorders.

In the realm of medicinal chemistry, the design and synthesis of novel pyrimidine derivatives have been a focal point due to their broad spectrum of biological activities. 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine is one such derivative that has shown promise in preclinical studies. Its unique combination of functional groups provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing its pharmacokinetic properties. This balance ensures that the compound can effectively cross biological membranes and reach its intended target sites within the body.

The synthesis of 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine involves several well-established chemical reactions, including nucleophilic substitution, condensation, and cyclization steps. These reactions are carefully optimized to ensure high yields and purity, which are essential for downstream applications such as biological testing and formulation development. The synthetic route is designed to be scalable, making it suitable for large-scale production if the compound progresses to clinical trials.

One of the key areas where 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine has shown significant potential is in the treatment of inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). By modulating these enzymes, 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-ylamine can reduce inflammation and alleviate symptoms associated with these conditions.

Beyond its anti-inflammatory properties, 2-Methoxymethyl-6-piperidin-4-yl-pyrimidin-4-yamine has also been investigated for its potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Recent research has shown that this compound can protect neurons from oxidative stress and promote neurogenesis, which are critical processes for maintaining brain health. These findings suggest that 2-Methoxymethyl-6-piperidin-4-y-lpyrimidin--4-yamine could be a valuable therapeutic agent for treating neurodegenerative disorders.

In addition to its therapeutic potential, the safety profile of 2-Methoxymethyl--6--piperidi-n--4--yl--pyri-mi-d-in--4--yla-mine is an important consideration for its development as a drug candidate. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports further clinical evaluation to assess its efficacy and safety in human subjects.

The pharmacokinetic properties of 2-Methoxymethyl--6--pip-e-r-id-in--4--y-l--pyri-mi-d-in--4--yla-mine have also been extensively studied to optimize its delivery and bioavailability. Factors such as absorption, distribution, metabolism, and excretion (ADME) are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Preclinical data have shown that this compound has favorable ADME properties, with good oral bioavailability and a long half-life, which may facilitate once-daily dosing regimens.

In conclusion, 2-Methoxymethyl--6--pip-e-r-id-in--4--y-l--pyri-mi-d-in--4--yla-mine (CAS No. 1707378–57–1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in drug discovery. Ongoing preclinical studies continue to explore its mechanisms of action and therapeutic potential, paving the way for future clinical trials and potential commercialization as a novel therapeutic agent.